Cas no 1806897-86-8 (Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate
• CAS No: 1806897-86-8
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4917699
• Update Time: 2025-10-29

Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate

• Inchi： 1S/C8H7F2NO4/c1-15-8(14)3-2-4(12)7(13)11-5(3)6(9)10/h2,6,12H,1H3,(H,11,13)
• InChI Key： BOMAUUMCXOIVDD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C=C(C(N1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6

Additional information on Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate

Methyl 6-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate (CAS No. 1806897-86-8): An Overview

Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate (CAS No. 1806897-86-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents.

The chemical structure of Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate is notable for its difluoromethyl and dihydroxy functionalities, which contribute to its distinct properties. The presence of these functional groups can influence the compound's reactivity, solubility, and biological activity. Recent studies have explored the potential of this compound in various contexts, including its use as a building block in the synthesis of more complex molecules and its evaluation as a lead compound in drug discovery.

In terms of synthesis, Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of a suitable pyridine derivative with a difluoromethylating agent, followed by selective hydroxylation steps. The synthetic route is optimized to ensure high yields and purity, making it suitable for large-scale production and further research.

The biological activity of Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate has been a focus of recent studies. Preliminary in vitro assays have shown that this compound exhibits promising activity against certain bacterial strains and cancer cell lines. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of molecules, which could be advantageous in developing drugs with improved pharmacokinetic profiles.

Furthermore, the dihydroxy functionalities in Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate can form hydrogen bonds with target proteins, potentially enhancing binding affinity and selectivity. This property is particularly important in the design of inhibitors for specific enzymes or receptors involved in disease pathways.

Recent advances in computational chemistry have also contributed to our understanding of Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate. Molecular dynamics simulations and docking studies have provided insights into the binding modes and interactions of this compound with its putative targets. These computational tools are invaluable for guiding the rational design of more potent and selective derivatives.

In addition to its potential therapeutic applications, Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate has been investigated for its use as a probe molecule in biochemical assays. Its unique structural features make it an excellent candidate for studying enzyme mechanisms and protein-ligand interactions. This application could lead to new discoveries in fundamental biology and contribute to the development of novel diagnostic tools.

The safety profile of Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate is another critical aspect that has been evaluated. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, Methyl 6-(difluoromethyl)-2,3-dihydroxypyridine-5-carboxylate (CAS No. 1806897-86-8) represents an exciting area of research with potential applications in drug discovery and biochemical studies. Its unique chemical structure and promising biological activity make it a valuable compound for further investigation and development. As research continues to advance, it is likely that new insights and applications will emerge, contributing to the advancement of medicinal chemistry and pharmaceutical sciences.